Cas no 626209-54-9 (N-(2-Fluorobenzyl)-2-morpholinoethanamine)

• Product Name: N-(2-Fluorobenzyl)-2-morpholinoethanamine
• CAS No: 626209-54-9
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 1067648
• PubChem ID: 2772118
• Update Time: 2025-04-20

N-(2-Fluorobenzyl)-2-morpholinoethanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorobenzyl)-2-morpholinoethanamine
• (2-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine
• n-(2-Fluorobenzyl)-2-morpholinoethan-1-amine
• SR-01000370500
• CS-0269650
• BBL030200
• 626209-54-9
• Z86136723
• SR-01000370500-1
• AKOS000238302
• STK346913
• N-(2-fluorobenzyl)-2-(morpholin-4-yl)ethanamine
• VS-09673
• N-[(2-fluorophenyl)methyl]-2-morpholin-4-ylethanamine
• [(2-fluorophenyl)methyl][2-(morpholin-4-yl)ethyl]amine

• MDL： MFCD04035529
• Inchi： 1S/C13H19FN2O/c14-13-4-2-1-3-12(13)11-15-5-6-16-7-9-17-10-8-16/h1-4,15H,5-11H2
• InChI Key： ZVEFYZVIDLTNKH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCCN1CCOCC1

Computed Properties

• Exact Mass: 238.14814140g/mol
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.5Ų

N-(2-Fluorobenzyl)-2-morpholinoethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT